4-fluoro-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide

• IUPAC Name: 4-fluoro-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
• InChI: InChI=1S/C14H13FN2O2/c15-10-7-5-9(6-8-10)13(18)16-14-11-3-1-2-4-12(11)17-19-14/h5-8H,1-4H2,(H,16,18)
• InChI Key: CAFAIBUJCLARHI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NOC(=C2C1)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol

Description

“4-fluoro-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide” is a synthetic compound that belongs to the family of isoxazole derivatives. Isoxazole constitutes an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions.

Synthesis Analysis

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. For instance, Jeong et al. synthesized a series of fluoroisoxazoles using one-pot gold-catalyzed tandem cyclization−fluorination of (Z)-2-alkynone O-methyl oxime under mild conditions (room temperature).

Molecular Structure Analysis

The molecular formula of “4-fluoro-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide” is C14H13FN2O2. The structure of isoxazole, which is a part of this compound, has been an interesting field of study for decades.

Chemical Reactions Analysis

The chemistry of isoxazoles has been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant. The literature survey revealed that the substitution of various groups on the isoxazole ring imparts different activity.

Physical And Chemical Properties Analysis

The molecular weight of “4-fluoro-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide” is 260.268. More detailed physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Thiophene Derivatives : 4-fluoro-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide contains a thiophene nucleus. Thiophenes and their derivatives play a crucial role in medicinal chemistry. They serve as building blocks for combinatorial libraries and lead molecule discovery. .

Anticonvulsant Activity

• Isoxazole Analog : The compound’s structure includes an isoxazole ring. Clausen et al. synthesized lipophilic diaromatic derivatives of ®-4-amino-4,5,6,7-tetrahydrobenzo[d]isoxazol-3-ol. These derivatives exhibited anticonvulsant activity by inhibiting GABA uptake. .

Mechanism of Action

Target of Action

Isoxazole derivatives, to which this compound belongs, have been known to interact with a wide range of targets due to their diverse biological activities .

Mode of Action

Isoxazole derivatives have been reported to exhibit a variety of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects . The exact interaction of this compound with its targets and the resulting changes would depend on the specific target and the context of the biochemical pathway involved.

Biochemical Pathways

Isoxazole derivatives are known to interact with various biochemical pathways due to their wide spectrum of biological activities . The downstream effects would depend on the specific pathway and the context of the biological system.

Result of Action

Isoxazole derivatives have been reported to exhibit a variety of biological activities, suggesting that they can induce a range of molecular and cellular changes .

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs using this information.